Cas no 1515715-37-3 ([3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol)

• Product Name: [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol
• CAS No: 1515715-37-3
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6789993
• PubChem ID: 82661791
• Update Time: 2025-06-08

[3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(aminomethyl)-1-benzylpyrrolidin-3-yl]methanol
• 1515715-37-3
• EN300-7021801
• [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol

• Inchi： 1S/C13H20N2O/c14-9-13(11-16)6-7-15(10-13)8-12-4-2-1-3-5-12/h1-5,16H,6-11,14H2
• InChI Key： WZIULSRCTYZUNJ-UHFFFAOYSA-N
• SMILES： OCC1(CN)CN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol

Comprehensive Introduction to [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol (CAS No. 1515715-37-3)

[3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol is a specialized organic compound with the CAS registry number 1515715-37-3. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in medicinal chemistry and drug discovery. The presence of both aminomethyl and hydroxymethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers and pharmaceutical companies are increasingly interested in such compounds due to their potential role in developing central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol features a pyrrolidine ring substituted with a benzyl group at the 1-position and a methanol group at the 3-position. This unique arrangement contributes to its stereochemical properties and bioactivity. Recent studies have highlighted its relevance in the design of G-protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology. GPCRs are critical targets for treating conditions like neurodegenerative diseases and metabolic disorders, making this compound a subject of intense research.

In the context of drug development, [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol is often explored for its potential as a building block in the synthesis of small-molecule drugs. Its aminomethyl moiety allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for fragment-based drug discovery (FBDD), a strategy that accelerates the identification of lead compounds. Additionally, its hydrophilic-lipophilic balance (HLB) makes it suitable for optimizing drug bioavailability, a key concern in pharmaceutical R&D.

The synthesis of CAS No. 1515715-37-3 typically involves multi-step organic reactions, including reductive amination and nucleophilic substitution. Advanced techniques like asymmetric catalysis are sometimes employed to achieve high enantiomeric purity, which is crucial for chiral drug development. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthetic routes, such as catalytic hydrogenation, to minimize waste and improve sustainability.

From a commercial perspective, [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability often depend on factors like purity grade (e.g., analytical standard, >98% purity) and batch size. Companies engaged in contract research organizations (CROs) frequently source this compound for preclinical studies and structure-activity relationship (SAR) analysis.

In summary, [3-(Aminomethyl)-1-benzylpyrrolidin-3-yl]methanol (CAS No. 1515715-37-3) is a promising compound with significant potential in pharmaceutical research and drug discovery. Its structural features and functional groups make it a valuable tool for scientists working on GPCR-targeted therapies, CNS drugs, and enzyme modulation. As the field of precision medicine advances, compounds like this will likely play an increasingly important role in addressing unmet medical needs.